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Compound of Interest

Compound Name: L-Galactose-13C

Cat. No.: B12409379

Get Quote

Executive Summary
L-Galactose-13C is a stable isotope-labeled monosaccharide used primarily as a metabolic

probe in the study of Vitamin C (L-ascorbic acid) biosynthesis and cell wall polysaccharide

structure.[1] Unlike its abundant enantiomer (D-galactose), L-galactose is rare in nature, found

mainly in the Smirnoff-Wheeler pathway of plants, specific algal polysaccharides (agar,

carrageenan), and some snail mucus.[1]

The incorporation of Carbon-13 (13C)—a non-radioactive, stable isotope with a nuclear spin of

1/2—enables precise structural elucidation via Nuclear Magnetic Resonance (NMR) and

metabolic flux analysis via Mass Spectrometry (MS), without the safety hazards associated with

radioisotopes like 14C.[1]

Chemical Architecture & Stereochemistry
Structural Definition
L-Galactose is an aldohexose and the C-4 epimer of L-glucose.[1] It is the enantiomer (mirror

image) of the naturally dominant D-galactose.[1]

IUPAC Name: (3S,4R,5S,6S)-6-(hydroxymethyl)oxane-2,3,4,5-tetrol (Pyranose form)[1]
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Molecular Formula:

C

C

H

O

(depending on labeling)[1]

Molar Mass: 180.16 g/mol (unlabeled) to ~186.1 g/mol (U-13C6).[1]

Stereochemical Key: In the Fischer projection, the hydroxyl group at C-5 is on the left side

(L-configuration).

Isotopic Labeling Patterns
Researchers typically utilize two distinct forms of L-Galactose-13C depending on the

experimental goal:

Label Type Notation Primary Application

Uniformly Labeled [U-13C6]-L-Galactose

Full structural assignment of

complex glycans; quantitative

flux analysis.[1]

Position-Specific [1-13C]-L-Galactose

Tracing the fate of the

aldehydic carbon (C1) in the

Smirnoff-Wheeler pathway.[1]

Tautomeric Equilibrium
Like D-galactose, L-galactose exists in solution as an equilibrium of four cyclic isomers and a

trace amount of open-chain aldehyde.[1] The pyranose forms dominate:

-L-Galactopyranose: ~64%[1]

-L-Galactopyranose: ~29%[1]
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Furanose forms: <7%[1]

Note: The 13C-label does not alter the chemical equilibrium or reaction kinetics (negligible

kinetic isotope effect), ensuring biological validity.

Physicochemical & Spectral Properties[1][2][3][4][5]
Physical Data[1][6]

Appearance: White crystalline powder.[1]

Solubility: Highly soluble in water (>600 g/L); sparingly soluble in ethanol.[1]

Melting Point: 163–165 °C.[1]

Stability: Stable under ambient conditions; hygroscopic.[1]

NMR Spectral Data (13C Chemical Shifts)
The following data represents the chemical shifts for L-Galactose in D

O. Due to enantiomeric identity in achiral solvents, these values mirror D-Galactose.

Table 1: 13C NMR Chemical Shifts (ppm in D

O, relative to TSP)
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Position Carbon Type
-Pyranose (

)

-Pyranose (

)

J-Coupling (1J

)

C-1 Anomeric 93.6 97.8 ~170 Hz

C-2 CH-OH 69.7 73.3 -

C-3 CH-OH 70.6 74.1 -

C-4 CH-OH 70.7 70.0 -

C-5 CH-Ring 71.8 76.4 -

C-6
CH

-OH
62.4 62.2 -

Technical Insight: In [1-13C]-L-Galactose, the C-1 signals (93.6/97.8 ppm) will appear as

intense singlets (decoupled) or doublets (coupled to H1).[1] In [U-13C] spectra, complex C-C

couplings (35–50 Hz) will be observed between adjacent carbons.[1]

Synthesis & Production Methodologies
Production of L-Galactose-13C is challenging due to the rarity of L-sugar precursors.[1] Two

primary routes are employed.[1][2][3][4]

Chemical Synthesis: Head-to-Tail Inversion
This method converts abundant D-sugars into L-sugars by switching the functionality of C-1

and C-6 (or C-5).[1][5][6]

Precursor: D-Glucose-[6-13C] (to yield L-Glucose-[1-13C]).
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Inversion: The aldehyde at C-1 is reduced to an alcohol, and the hydroxymethyl at C-6 is

oxidized to an aldehyde.[1]

Epimerization: L-Glucose is epimerized at C-4 to yield L-Galactose.[1]

Chemo-Enzymatic Route
Uses Galactose Oxidase to oxidize Galactitol (derived from reduction of D-galactose).[1]

Substrate: Galactitol (achiral meso-compound).[1]

Enzyme: Galactose Oxidase (stereospecific oxidation).[1]

Product: L-Galactose.[1][5][6][7][8][9]

Limitation: Low yield compared to chemical synthesis; requires 13C-labeled galactitol.[1]

Chemical Head-to-Tail Inversion
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Figure 1: Conceptual workflow for the chemical synthesis of L-Galactose-13C via head-to-tail

inversion of D-Glucose.[1]

Primary Application: The Smirnoff-Wheeler
Pathway[13][15]
The most critical application of L-Galactose-13C is tracing the biosynthesis of Vitamin C (L-

Ascorbic Acid) in plants.[1] This pathway is the dominant route in higher plants.

Mechanism of Action
Researchers introduce L-Galactose-[1-13C] to plant tissues (e.g., Arabidopsis seedlings).[1]

The label is tracked via LC-MS or NMR to confirm the direct conversion to Ascorbate without

carbon scrambling.

Pathway Logic[1]
L-Galactose is oxidized at C-1 by L-Galactose Dehydrogenase (L-GalDH) to form L-

Galactono-1,4-lactone.[1]

The lactone is oxidized by L-Galactono-1,4-lactone Dehydrogenase (L-GalLDH) to form L-

Ascorbate.[1]

Result: The C-1 label of L-Galactose becomes the C-1 (carboxyl) of L-Ascorbate.[1]

Legend

GDP-D-Mannose GDP-L-Galactose

GME
(Epimerase) L-Galactose-1-P

VTC2
(Phosphorylase) L-Galactose-[1-13C]

(Exogenous Input)

VTC4
(Phosphatase) L-Galactono-

1,4-lactone-[1-13C]

L-GalDH
(Dehydrogenase) L-Ascorbate-[1-13C]

(Vitamin C)

L-GalLDH
(Mitochondrial)

Red Node: Tracer Input
Green Node: Final Product

Click to download full resolution via product page

Figure 2: The Smirnoff-Wheeler pathway highlighting the metabolic fate of L-Galactose-[1-13C]

into Vitamin C.[1]
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Experimental Protocols
Protocol A: Metabolic Feeding Study (Arabidopsis)
Objective: Trace flux into the Ascorbate pool.[1]

Preparation: Dissolve L-Galactose-[1-13C] in sterile Murashige & Skoog (MS) medium to a

final concentration of 5–10 mM.

Feeding: Incubate 10-day-old Arabidopsis thaliana seedlings in the labeled medium for 6–24

hours under continuous light (light stimulates the pathway).

Extraction: Flash freeze seedlings in liquid nitrogen. Grind to a fine powder.

Metabolite Extraction: Extract with cold 3% metaphosphoric acid (to prevent ascorbate

oxidation).

Analysis: Neutralize extract and analyze via 13C-NMR (look for C-1 doublet of Ascorbate at

~175 ppm) or LC-MS/MS (monitor mass shift +1 Da).

Protocol B: NMR Structural Analysis of Algal
Polysaccharides
Objective: Identify L-galactose residues in agar/carrageenan.

Hydrolysis: Mild acid hydrolysis (0.1 M TFA, 80°C, 1h) to release monosaccharides.

D2O Exchange: Lyophilize sample, redissolve in 99.9% D

O. Repeat 3x to remove exchangeable protons (-OH).

Acquisition:

1D 1H NMR: Presaturation of HDO signal.

1D 13C NMR: Proton-decoupled.

HSQC: To correlate H-1/C-1 signals.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://en.wikipedia.org/wiki/Galactose
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409379?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validation: Compare C-1 shifts. L-Galactose residues linked

-(1->3) (common in agarose) will show distinct anomeric shifts compared to free sugar.[1]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Galactose - Wikipedia [en.wikipedia.org]

2. youtube.com [youtube.com]

3. Optimal management of primary focal segmental glomerulosclerosis in adults - PMC
[pmc.ncbi.nlm.nih.gov]

4. rsc.org [rsc.org]

5. Synthesis of L-glucose and L-galactose derivatives from D-sugars [html.rhhz.net]

6. Synthesis of L-glucose and L-galactose derivatives from D-sugars [html.rhhz.net]

7. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://en.wikipedia.org/wiki/Galactose
https://en.wikipedia.org/wiki/Galactose
https://en.wikipedia.org/wiki/Galactose
https://en.wikipedia.org/wiki/Galactose
https://en.wikipedia.org/wiki/Galactose
https://en.wikipedia.org/wiki/Galactose
https://en.wikipedia.org/wiki/Galactose
https://www.researchgate.net/publication/287358711_Efficient_Synthesis_of_L-galactose_from_D-galactose
https://www.researchgate.net/publication/241694100_Effect_of_galactose_on_glomerular_permeability_and_proteinuria_in_steroid-resistant_nephrotic_syndrome
https://en.wikipedia.org/wiki/Galactose
https://en.wikipedia.org/wiki/Galactose
https://html.rhhz.net/zghxkb/20140903.htm
https://html.rhhz.net/zghxkb/20140903.htm
https://www.researchgate.net/publication/287358711_Efficient_Synthesis_of_L-galactose_from_D-galactose
https://en.wikipedia.org/wiki/Galactose
https://www.benchchem.com/product/b12409379?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Galactose
https://www.youtube.com/watch?v=sbFCOiJzATY
https://pmc.ncbi.nlm.nih.gov/articles/PMC5436760/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5436760/
https://www.rsc.org/suppdata/d2/ra/d2ra04485d/d2ra04485d1.pdf
https://html.rhhz.net/zghxkb/20140903.htm
https://html.rhhz.net/zghxkb/20140903.htm
https://www.researchgate.net/publication/242015938_Metabolic_engineering_of_Kluyveromyces_lactis_for_L-ascorbic_acid_vitamin_C_biosynthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409379?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. brennerlab.net [brennerlab.net]

9. researchgate.net [researchgate.net]

10. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Technical Guide: Chemical Structure and Properties of
L-Galactose-13C]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12409379/docs#technical-guide-chemical-structure-
and-properties-of-l-galactose-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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